Cas no 223595-59-3 (7-Oxabicyclo[2.2.1]hept-5-en-2-amine)

• Product Name: 7-Oxabicyclo[2.2.1]hept-5-en-2-amine
• CAS No: 223595-59-3
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 4711489
• Update Time: 2025-11-07

7-Oxabicyclo[2.2.1]hept-5-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-oxabicyclo[2.2.1]hept-5-en-2-amine
• VXPHHIRNLFVACH-UHFFFAOYSA-N
• 7-Oxabicyclo[2.2.1]hept-5-en-2-amine

• Inchi： 1S/C6H9NO/c7-5-3-4-1-2-6(5)8-4/h1-2,4-6H,3,7H2
• InChI Key： VXPHHIRNLFVACH-UHFFFAOYSA-N
• SMILES： O1C2C=CC1C(C2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 133
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 7-Oxabicyclo[2.2.1]hept-5-en-2-amine

Market Research and Analysis of 7-Oxabicyclo[2.2.1]hept-5-en-2-amine in the Chemical-Biomedical Field

The compound 7-Oxabicyclo[2.2.1]hept-5-en-2-amine, identified by the CAS number 223595-59-3, has garnered significant attention in the chemical-biomedical industry due to its unique structural properties and potential applications in drug development. This bicyclic amine derivative exhibits promising pharmacological profiles, making it a valuable candidate for research in various therapeutic areas.

Recent studies have highlighted the compound's role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. Its rigid bicyclic framework provides an ideal platform for optimizing drug-like properties such as solubility, stability, and bioavailability.

The global demand for 7-Oxabicyclo[2.2.1]hept-5-en-2-amine has been driven by its increasing use in preclinical studies and early-stage clinical trials. Key regions such as North America, Europe, and Asia-Pacific are witnessing a surge in research activities, fueled by advancements in medicinal chemistry and the need for innovative therapeutic agents.

From a market perspective, the compound is primarily sourced from specialized chemical manufacturers with expertise in complex molecule synthesis. The supply chain for 7-Oxabicyclo[2.2.1]hept-5-en-2-amine is characterized by a limited number of suppliers, reflecting the technical challenges associated with its production. However, ongoing process optimization efforts are expected to enhance scalability and reduce costs in the near future.

In terms of applications, 7-Oxabicyclo[2.2.1]hept-5-en-2-amine has demonstrated potential in oncology, inflammation, and neurodegenerative diseases. Its ability to modulate key cellular pathways makes it a versatile tool for drug discovery programs targeting diverse disease states.

The market analysis also reveals that academic institutions and biotechnology firms are among the primary end-users of this compound. Collaborative research initiatives between academia and industry are playing a pivotal role in accelerating its translation into clinical settings.

In conclusion, 7-Oxabicyclo[2.2.1]hept-5-en-2-amine represents a promising molecule with significant potential in the chemical-biomedical sector. As research progresses and its therapeutic applications continue to expand, this compound is likely to remain a focal point for innovation and investment within the industry.